11-(3-Methoxyphenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
11-(3-Methoxyphenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
Brand Name:
Vulcanchem
CAS No.:
361474-45-5
VCID:
VC0440807
InChI:
InChI=1S/C22H24N2O2/c1-22(2)12-18-20(19(25)13-22)21(14-7-6-8-15(11-14)26-3)24-17-10-5-4-9-16(17)23-18/h4-11,21,23-24H,12-13H2,1-3H3
SMILES:
CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC(=CC=C4)OC)C(=O)C1)C
Molecular Formula:
C22H24N2O2
Molecular Weight:
348.4g/mol
11-(3-Methoxyphenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
CAS No.: 361474-45-5
Main Products
VCID: VC0440807
Molecular Formula: C22H24N2O2
Molecular Weight: 348.4g/mol
CAS No. | 361474-45-5 |
---|---|
Product Name | 11-(3-Methoxyphenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one |
Molecular Formula | C22H24N2O2 |
Molecular Weight | 348.4g/mol |
IUPAC Name | 6-(3-methoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one |
Standard InChI | InChI=1S/C22H24N2O2/c1-22(2)12-18-20(19(25)13-22)21(14-7-6-8-15(11-14)26-3)24-17-10-5-4-9-16(17)23-18/h4-11,21,23-24H,12-13H2,1-3H3 |
Standard InChIKey | CHHFWTGIFLCCID-UHFFFAOYSA-N |
SMILES | CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC(=CC=C4)OC)C(=O)C1)C |
Canonical SMILES | CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC(=CC=C4)OC)C(=O)C1)C |
Solubility | 40.2 [ug/mL] |
PubChem Compound | 2867648 |
Last Modified | Nov 11 2021 |
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